Cas no 29021-90-7 (Dibenzo[b,d]furan-3-carbonitrile)

Dibenzo[b,d]furan-3-carbonitrile structure
29021-90-7 structure
Product Name:Dibenzo[b,d]furan-3-carbonitrile
CAS No:29021-90-7
MF:C13H7NO
MW:193.200783014297
CID:1094081
PubChem ID:15140146
Update Time:2025-04-20

Dibenzo[b,d]furan-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • Dibenzo[b,d]furan-3-carbonitrile
    • dibenzofuran-3-carbonitrile
    • SCHEMBL3086890
    • 3-cyanodibenzofuran
    • 3-Dibenzofurancarbonitrile
    • UAWKBKHHKGFTSQ-UHFFFAOYSA-N
    • 29021-90-7
    • DB-151922
    • Inchi: 1S/C13H7NO/c14-8-9-5-6-11-10-3-1-2-4-12(10)15-13(11)7-9/h1-7H
    • InChI Key: UAWKBKHHKGFTSQ-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C2C=CC(C#N)=CC1=2

Computed Properties

  • Exact Mass: 193.05281
  • Monoisotopic Mass: 193.052763847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • PSA: 36.93

Dibenzo[b,d]furan-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM152943-1g
dibenzo[b,d]furan-3-carbonitrile
29021-90-7 95%
1g
$*** 2023-03-29
Alichem
A019098500-1g
Dibenzo[b,d]furan-3-carbonitrile
29021-90-7 95%
1g
$539.55 2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1732512-1g
Dibenzo[b,d]furan-3-carbonitrile
29021-90-7 98%
1g
¥4066.00 2024-05-20
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.